Cas no 89179-86-2 (5-(aminomethyl)pyrimidine-2,4-diol)

• Product Name: 5-(aminomethyl)pyrimidine-2,4-diol
• CAS No: 89179-86-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 711233
• PubChem ID: 15218502
• Update Time: 2025-09-25

5-(aminomethyl)pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-(aminomethyl)- (9CI)
• 2,4(1H,3H)-Pyrimidinedione,5-(aminomethyl)-
• 5-(aminomethyl)-2,4(1H,3H)-pyrimidinedione
• 5-(AMINOMETHYL)-2,4(1H,3H)-PYRIMIDINEDIONE XHCL
• 5-(aminomethyl)pyrimidine-2,4-diol
• SB56755
• YJHUFZQMNTWHBO-UHFFFAOYSA-N
• AKOS006229101
• 5-(aminomethyl)uracil
• 5-(aminomethyl)-1H-pyrimidine-2,4-dione
• 5-aminomethyluracil
• CS-0266383
• 89179-86-2
• SCHEMBL2037916
• EN300-147177
• AKOS023621715

• MDL： MFCD01332863
• Inchi： 1S/C5H7N3O2/c6-1-3-2-7-5(10)8-4(3)9/h2H,1,6H2,(H2,7,8,9,10)
• InChI Key： YJHUFZQMNTWHBO-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CN

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones